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Compound of Interest

Compound Name: 4-Aminohippuric-d4 Acid

Cat. No.: B568717

Technical Guide: 4-Aminohippuric-d4 Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
4-Aminohippuric-d4 Acid. It includes key data, detailed experimental protocols for property
determination, and a visualization of its primary application workflow.

Core Properties of 4-Aminohippuric-d4 Acid

4-Aminohippuric-d4 Acid is the deuterated form of 4-Aminohippuric acid, a compound
primarily used as a diagnostic agent for the measurement of renal plasma flow.[1] The
deuterium labeling makes it a valuable internal standard for quantitative analysis in techniques
such as NMR, GC-MS, or LC-MS.[2]

Physical and Chemical Data

The following table summarizes the key quantitative physical and chemical properties of 4-
Aminohippuric-d4 Acid.
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Property Value Source(s)
Molecular Formula CoHeDaN203 [11[3]
Molecular Weight 198.21 g/mol [1]

CAS Number 1219805-41-0

Monoisotopic Mass

198.09424917 Da

199-200 °C (for non-

Melting Point
deuterated form)
DMF: = 33 mg/mL (166.49
mM) DMSO: = 20 mg/mL

Solubility (100.90 mM) DMF:PBS (pH
7.2) (1:30): = 0.03 mg/mL (0.15
mM)

Purity >95% (HPLC)

Appearance Solid

Storage 2-8°C

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor 4

Count

Rotatable Bond Count 3

Topological Polar Surface Area  92.4 A2

Experimental Protocols

Detailed methodologies for determining the key physical and chemical properties of 4-

Aminohippuric-d4 Acid are outlined below.

Determination of Melting Point (Capillary Method)

This protocol describes the determination of the melting point range of a solid organic

compound using a capillary tube apparatus.
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Materials:

4-Aminohippuric-d4 Acid sample

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Place a small amount of 4-Aminohippuric-d4 Acid on a clean, dry
surface. If necessary, gently crush the sample into a fine powder using a mortar and pestle.

o Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample.
Tap the sealed end of the tube gently on a hard surface to pack the sample into the bottom.
The packed sample should be approximately 1-2 mm in height.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating: Begin heating the apparatus. For an unknown compound, a rapid heating rate (e.g.,
10°C/min) can be used to determine an approximate melting range. For a more precise
measurement, heat rapidly to about 15-20°C below the expected melting point, then reduce
the heating rate to 1-2°C/min.

e Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the beginning of the melting range) and the
temperature at which the entire sample has turned into a clear liquid (the end of the melting
range).

Repeat: For accuracy, repeat the determination with a fresh sample and a new capillary tube.

Determination of Solubility
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This protocol outlines a general procedure for determining the solubility of a compound in
various solvents.

Materials:

e 4-Aminohippuric-d4 Acid sample

o A selection of solvents (e.g., DMF, DMSO, water, PBS)
e Small test tubes or vials

o Vortex mixer

e Analytical balance

o Pipettes

Procedure:

Preparation: Weigh a precise amount of 4-Aminohippuric-d4 Acid (e.g., 1 mg) and place it
into a test tube.

» Solvent Addition: Add a measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

o Dissolution: Vigorously shake or vortex the mixture for a set period (e.g., 1-2 minutes). Visual
inspection for any undissolved solid should be performed.

e Heating (Optional): If the compound does not dissolve at room temperature, the tube can be
gently heated (e.g., to 37°C) and sonicated to aid dissolution.

o Observation: A compound is considered soluble if a clear solution is formed with no visible
particles. If the compound dissolves, more solute can be added incrementally until saturation
is reached. The solubility is then expressed as the mass of solute per volume of solvent
(e.g., mg/mL).

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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This protocol provides a general framework for assessing the purity of 4-Aminohippuric-d4
Acid using HPLC.

Materials:

4-Aminohippuric-d4 Acid sample

HPLC system with a suitable detector (e.g., UV-Vis)

Appropriate HPLC column (e.g., C18 reverse-phase)

HPLC-grade solvents for the mobile phase (e.g., acetonitrile, water with a modifier like formic
acid or trifluoroacetic acid)

Volumetric flasks and pipettes

Procedure:

o Standard and Sample Preparation:

o Prepare a stock solution of 4-Aminohippuric-d4 Acid of a known concentration in a
suitable solvent (e.g., a mixture of the mobile phase).

o Prepare a sample solution of the test article at a similar concentration.

o Chromatographic Conditions:

o Set up the HPLC system with the chosen column and mobile phase. The mobile phase
can be run isocratically (constant composition) or with a gradient (changing composition).

o Set the flow rate (e.g., 1.0 mL/min) and the detector wavelength (e.g., based on the UV
absorbance maximum of the compound).

e Injection and Analysis:

o Inject the standard solution to determine the retention time of the main peak.

o Inject the sample solution.
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o Record the chromatogram.

o Data Interpretation:

o Purity is typically calculated as the percentage of the area of the main peak relative to the
total area of all peaks in the chromatogram.

Visualizations

Experimental Workflow for Renal Plasma Flow
Measurement

The following diagram illustrates the logical workflow for determining renal plasma flow (RPF)
using 4-Aminohippuric-d4 Acid as a tracer. The principle relies on the fact that p-
aminohippuric acid is efficiently filtered and secreted by the kidneys, allowing its clearance rate
to approximate the renal plasma flow.
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Workflow for Renal Plasma Flow Measurement

Preparation

Prepare Subject Prepare Infusion Solution

(Hydration) (4-Aminohippuric-d4 Acid)

Xperimental Procédure

Administer Priming Dose &
Start Continuous Infusion

Allow for Equilibration

Collect Timed Urine and
Blood Samples

Analysis
Measure Urine Volume (V) and Measure [4-AH-d4]
[4-AH-d4] in Urine (U) in Plasma (P)
Calculation

Calculate Renal Plasma Flow (RPF)

RPF=(UxV)/P

Click to download full resolution via product page

Caption: Workflow for Renal Plasma Flow Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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